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Compound of Interest

Compound Name: Guanoxan

Cat. No.: B1210025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guanoxan is a sympatholytic agent formerly used as an antihypertensive medication. This
technical guide provides a comprehensive overview of the chemical properties and solubility of
Guanoxan, presenting key data in a structured format for easy reference. It includes detailed
experimental protocols for solubility determination and visual diagrams to illustrate
experimental workflows. This document is intended to serve as a valuable resource for
researchers and professionals involved in drug development and chemical analysis.

Chemical Properties of Guanoxan

Guanoxan is a guanidine derivative with the systematic IUPAC name 2-(2,3-dihydro-1,4-
benzodioxin-2-ylmethyl)guanidine.[1] Its fundamental chemical and physical properties are
summarized in the table below.
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Property Value Source
2-(2,3-dihydro-1,4-
IUPAC Name benzodioxin-2- [1]

ylmethyl)guanidine

Chemical Formula C10H13N302 [1]
Molecular Weight 207.23 g/mol [2]
Melting Point 164-165 °C [3]

Boiling Point (Predicted)

339.3+45.0 °C

[3]

pKa (Predicted)

12.3

[3]

Appearance

White to off-white crystalline

powder

[4]

Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, and formulation. The available data on the solubility of Guanoxan and

its sulfate salt is presented below.

Compound Solvent Solubility Source
Guanoxan Water Slightly soluble [4]
1.33 mg/mL
Guanoxan Sulfate Water ) [5]
(Predicted)
Guanidine raw sulfate ~ Water Soluble [3]

Note: The conflicting qualitative descriptions of solubility in water ("slightly soluble” vs.

"soluble”) for the base and its salt highlight the importance of quantitative experimental

determination.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://en.wikipedia.org/wiki/Guanoxan
https://en.wikipedia.org/wiki/Guanoxan
https://pubchem.ncbi.nlm.nih.gov/compound/Guanoxan
https://amp.chemicalbook.com/ProductChemicalPropertiesCB41117509_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB41117509_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB41117509_EN.htm
https://www.herzpharmaceuticals.com/products/Guanoxan
https://www.benchchem.com/product/b1210025?utm_src=pdf-body
https://www.herzpharmaceuticals.com/products/Guanoxan
https://go.drugbank.com/salts/DBSALT002676
https://amp.chemicalbook.com/ProductChemicalPropertiesCB41117509_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Solubility Determination
(Shake-Flask Method)

The following is a generalized protocol for determining the aqueous solubility of a compound
like Guanoxan, based on the widely accepted shake-flask method.

3.1. Materials

e Guanoxan powder

 Distilled or deionized water (or other solvent of interest)

e Volumetric flasks

e Analytical balance

o Mechanical shaker or orbital incubator with temperature control
e Centrifuge

e Syringe filters (e.g., 0.22 um pore size)

» High-performance liquid chromatography (HPLC) system or a UV-Vis spectrophotometer
e pH meter

3.2. Procedure

o Preparation of Supersaturated Solution: Add an excess amount of Guanoxan powder to a
known volume of the solvent in a sealed container (e.g., a glass vial or flask). The excess
solid should be clearly visible.

» Equilibration: Place the container in a mechanical shaker or incubator set to a constant
temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient period (typically 24-48
hours) to ensure equilibrium is reached.

e Phase Separation: After equilibration, allow the suspension to settle. To separate the
undissolved solid from the saturated solution, centrifuge the sample at a high speed.
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» Sample Collection and Filtration: Carefully withdraw an aliquot of the clear supernatant. For
further purification and to ensure no solid particles are transferred, filter the aliquot using a
syringe filter.

» Quantification: Analyze the concentration of Guanoxan in the filtered saturated solution
using a validated analytical method, such as HPLC or UV-Vis spectrophotometry. A
calibration curve prepared with known concentrations of Guanoxan should be used for
accurate quantification.

e pH Measurement: Measure and record the pH of the saturated solution, as it can significantly
influence the solubility of ionizable compounds.

Visualizing Experimental Workflows

4.1. General Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the shake-flask method for determining the
solubility of a chemical compound.

Incubate at
Add excess Guanoxan constant temp. Equilibrate (24-48h) Centrifuge to Filter supernatant Analyze concentration Determine
to solvent with agitation separate solid P (e.g., HPLC, UV-Vis) solubility

Click to download full resolution via product page

Caption: A flowchart of the shake-flask method for solubility determination.

Conclusion

This technical guide provides essential data on the chemical properties and solubility of
Guanoxan. While some quantitative data is available, particularly for the sulfate salt, further
experimental validation is recommended to establish a definitive solubility profile in various
solvents. The provided experimental protocol offers a standardized approach for such
determinations, crucial for any further research or development involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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